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Compound of Interest

Compound Name:
(2,6-Dichloro-3-

nitrophenyl)methanol

Cat. No.: B067489 Get Quote

An In-Depth Technical Guide to 2,6-Dichloro-3-nitrobenzyl alcohol: Properties, Synthesis, and

Application as a Pharmaceutical Intermediate

Executive Summary
2,6-Dichloro-3-nitrobenzyl alcohol is a highly functionalized aromatic compound of significant

interest to the chemical and pharmaceutical industries. Its unique substitution pattern, featuring

two chlorine atoms, a nitro group, and a primary alcohol on a benzene ring, makes it a versatile

building block for the synthesis of complex molecular targets. This guide provides a

comprehensive overview of its structural and chemical properties, a detailed experimental

protocol for its use in a key synthetic transformation, and an exploration of its application as a

pivotal intermediate in the development of novel therapeutics, particularly enzyme inhibitors.

This document is intended for researchers, chemists, and drug development professionals

seeking detailed technical information on this compound.

Introduction: A Versatile Scaffolding for Complex
Synthesis
Substituted benzyl alcohols are fundamental precursors in organic synthesis, serving as

foundational scaffolds for a vast array of pharmaceuticals, agrochemicals, and materials. The

specific arrangement of electron-withdrawing and functional groups in 2,6-Dichloro-3-

nitrobenzyl alcohol (CAS No. 160647-01-8) imparts distinct reactivity and structural attributes.
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The presence of the nitro group allows for facile conversion to an aniline, a common step in

building heterocyclic structures, while the benzyl alcohol moiety provides a handle for

oxidation, esterification, or etherification.

Recent patent literature has highlighted the crucial role of this molecule as a key starting

material in the synthesis of potent inhibitors for Notum, a secreted carboxylesterase that

negatively regulates the Wnt signaling pathway.[1] The inhibition of Notum is a promising

therapeutic strategy for diseases characterized by abnormal Wnt signaling.[1] This application

underscores the compound's relevance in modern drug discovery programs.

Physicochemical and Structural Properties
The core identity and physical characteristics of 2,6-Dichloro-3-nitrobenzyl alcohol are

summarized below. These properties are essential for its handling, reaction setup, and

purification.

Molecular Structure
The structure of 2,6-Dichloro-3-nitrobenzyl alcohol is defined by a benzene ring substituted at

positions 2 and 6 with chlorine atoms, at position 3 with a nitro group, and at position 1 with a

hydroxymethyl group.
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Start: 2,6-Dichloro-3-nitrobenzyl alcohol
in Acetic Acid

Add Iron Powder (10 eq.)
in portions at RT

Step 1

Heat Reaction:
1. 30 °C for 2 hours
2. 40 °C for 1 hour

Step 2

Cool, Dilute with
Ethyl Acetate

Step 3

Filter through Celite®
to remove Iron Salts

Step 4

Concentrate Filtrate &
Purify Product

Step 5

End Product:
(3-amino-2,6-dichlorophenyl)methanol

Step 6

Click to download full resolution via product page

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 4 Tech Support

https://www.benchchem.com/product/b067489?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b067489?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 4 Tech Support

https://www.benchchem.com/product/b067489?utm_src=pdf-custom-synthesis
https://patents.google.com/patent/US11634391B2/en
https://patents.google.com/patent/US11634391B2/en
https://www.benchchem.com/product/b067489#2-6-dichloro-3-nitrobenzyl-alcohol-structural-information
https://www.benchchem.com/product/b067489#2-6-dichloro-3-nitrobenzyl-alcohol-structural-information
https://www.benchchem.com/product/b067489#2-6-dichloro-3-nitrobenzyl-alcohol-structural-information
https://www.benchchem.com/product/b067489#2-6-dichloro-3-nitrobenzyl-alcohol-structural-information
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b067489?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b067489?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

